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Compound of Interest

Compound Name: 3-Chloro-2-fluoroisonicotinonitrile
Cat. No.: B13978824
Get Quote
\ J

Executive Summary & Chemical Profile

3-Chloro-2-fluoroisonicotinonitrile is a specialized halogenated pyridine intermediate used
frequently in the synthesis of kinase inhibitors and other pharmaceutical agents. Its structural
combination of a nitrile group (-CN) and mixed halogens (CI, F) on a pyridine ring necessitates
a dual-threat safety protocol: you must manage both the acute toxicity associated with
cyanopyridines and the environmental persistence/corrosivity of halogenated organics.

Operational Directive: This compound must be kept out of general organic waste streams. It
requires segregation into Halogenated Waste streams destined for high-temperature
incineration with acid gas scrubbing.

Chemical Identity & GHS Classification

Note: Always verify the CAS number on your specific vendor container, as positional isomers
exist.
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Parameter

Detail

Chemical Name

3-Chloro-2-fluoroisonicotinonitrile

CAS Number

1260813-47-5 (Common reference)

Molecular Formula

CeH2CIFN2

Physical State

Solid (Off-white to yellow powder)

Primary Hazards

Acute Toxicity (Oral/Dermal), Skin/Eye Irritant

Hazard | agic (The "Why")

Hazard Class

Mechanism of Action

Operational Implication

Acute Toxicity (Nitrile)

Metabolic activation (via
CYP450) can release cyanide
ions, inhibiting cytochrome ¢

oxidase.

Zero-skin-contact policy.
Ingestion or dermal absorption

can be fatal.

Halogen Content (F, Cl)

Thermal decomposition
releases Hydrogen Fluoride
(HF) and Hydrogen Chloride
(HCI).

Incineration Only. Waste
facilities must have scrubbers.

Do not autoclave.

Reactivity

Susceptible to Nucleophilic

Aromatic Substitution (

).

Incompatible with strong
oxidizers and strong bases
(which may trigger rapid
hydrolysis).

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged handling of halogenated aromatic nitriles

due to potential permeation.

e Primary Barrier (Gloves): Double-gloving is mandatory.

o Inner Layer: 4-mil Nitrile (Disposable).
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o OQOuter Layer:Silver Shield / 4H (Laminate) or thick Nitrile (minimum 8-mil) if handling
solutions.

» Respiratory Protection:

o Solid Handling: Use a certified Chemical Fume Hood (CFH). If weighing outside a hood
(discouraged), use an N95 or P100 particulate respirator.

o Spill Cleanup: Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges +
P100 pre-filter.

» Body Protection: Tyvek lab coat or chemical-resistant apron over standard cotton lab coat.

Waste Segregation & Packaging Protocol

This section defines the "Self-Validating System" for disposal. If the waste is not packaged
correctly, the disposal facility will reject it, creating a backlog in your lab.

The "Halogenated Blue" Rule

All waste containing this compound—whether solid, mother liquor, or contaminated rags—must
be tagged as HALOGENATED.

Step-by-Step Packaging:
e Select Container:

o Liquids: HDPE carboy or Amber Glass bottle. Never use metal cans (corrosion risk from
hydrolysis).

o Solids: Wide-mouth HDPE jar.
e Segregation:
o DO: Mix with Dichloromethane (DCM), Chloroform, or other halogenated solvents.

o DO NOT: Mix with Oxidizers (Peroxides, Nitric Acid) or Cyanide salts (NaCN). Mixing
organic nitriles with inorganic cyanide waste streams is a common error; keep them
separate.
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e Labeling:

o

Use the official hazardous waste tag.

[¢]

Critical: Write out the full chemical name. Do not use abbreviations or structures.

[¢]

Check the box for "Halogenated Organic.”

List constituents: "3-Chloro-2-fluoroisonicotinonitrile (5%), Dichloromethane (95%)."

[e]

Emergency Spill Response Protocol

Trigger: Spillage of >500mg solid or >10mL solution outside a fume hood.

o Evacuate & Isolate: Clear the immediate area (15 ft radius). Post "DO NOT ENTER"
signage.

o PPE Up: Don Silver Shield gloves, goggles, and respiratory protection (if dust is visible).
e Containment (Dry Spill):

o Gently cover the powder with wet paper towels (dampened with water) to prevent dust
aerosolization.

o Scoop the wet material into a wide-mouth waste jar.
o Containment (Liquid Spill):
o Use Vermiculite or a dedicated "Organic Solvent" spill pillow.

o Warning: Do not use standard paper towels alone, as they increase the surface area for

evaporation.
e Decontamination:
o Wash the surface with a 10% aqueous soap solution.

o Note: Avoid using bleach (Sodium Hypochlorite) immediately on the bulk chemical, as
reactions with the nitrile group can be unpredictable in an uncontrolled setting.
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o Disposal: All cleanup materials (scoops, gloves, absorbents) go into the Solid Halogenated

Waste drum.

Final Disposal Workflow (Decision Tree)

The following diagram illustrates the logical flow for disposing of 3-Chloro-2-
fluoroisonicotinonitrile, ensuring compliance with RCRA and local safety regulations.

Waste Generation
(3-Chloro-2-fluoroisonicotinonitrile)

Determine Physical State

Dry Material

Solid Waste Liquid Waste
(Powder, Contaminated Gloves) (Mother Liquors, Solvents)

Container: Wide-Mouth HDPE Jar Container: HDPE Carboy or Amber Glass
Liner: 6-mil Poly Bag Secondary Containment Required

N

LABELING CRITERIA:

1. Full Chemical Name

2. Check 'Halogenated'
3. Check 'Toxic'

Y

Satellite Accumulation Area
(Keep Closed, Away from Oxidizers)

FINAL DISPOSAL:
High-Temp Incineration
(w/ HF/HCI Scrubbers)
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of halogenated cyanopyridine
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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